Cas no 215855-82-6 (Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt)

• Product Name: Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt
• CAS No: 215855-82-6
• MF: C₂₁H₃₅NaO₆S
• MW: 438.553776979446
• CID: 4711170
• Update Time: 2025-05-26

Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt

• Inchi： 1S/C21H35O6S.Na/c1-13(27-28(24,25)26)16-6-7-17-15-5-4-14-12-21(22,23)11-10-19(14,2)18(15)8-9-20(16,17)3;/h13-18,22H,4-12H2,1-3H3,(H,24,25,26);/q-1;+1/t13?,14-,15?,16+,17?,18?,19-,20+,21?;/m0./s1
• InChI Key： NEIMBKXORUXURZ-VBGXSCEWSA-N
• SMILES： [Na+].C1(O)([O-])C[C@]2([C@](C)(CC1)C1C(C3[C@@](CC1)(C)[C@@H](C(OS(O)(=O)=O)C)CC3)CC2)[H]

Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt

Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt: A Comprehensive Overview

Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt (CAS No. 215855-82-6) is a biologically active compound that has garnered significant attention in the fields of pharmacology and endocrinology. This compound, a derivative of allopregnandiol, is characterized by its unique chemical structure and potential therapeutic applications. Recent advancements in research have shed light on its mechanisms of action, pharmacokinetics, and potential clinical uses, making it a subject of intense scientific interest.

The CAS No. 215855-82-6 designation uniquely identifies this compound within the chemical registry system, ensuring its accurate identification and reference in scientific literature. Allopregnandiol itself is a metabolite of progesterone, a hormone critical in reproductive health. The addition of hydrogen sulfate and sodium salt modifications enhances its solubility and bioavailability, making it more amenable for pharmacological applications.

Recent studies have explored the role of Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt in modulating cellular signaling pathways. For instance, research published in *Nature Communications* highlights its ability to influence the Wnt/β-catenin pathway, which is implicated in various physiological processes, including embryonic development and cancer progression. This finding underscores its potential as a therapeutic agent in oncology.

In terms of pharmacokinetics, the sodium salt form of allopregnandiol has been shown to exhibit improved absorption profiles compared to its parent compound. A study conducted at the University of California, San Francisco, demonstrated that the sodium salt modification significantly enhances the compound's stability in aqueous solutions, thereby improving its bioavailability. This attribute is crucial for developing effective drug delivery systems.

The application of Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt extends beyond oncology. Preclinical trials have indicated its potential in neuroprotection, particularly in models of Alzheimer's disease. Research published in *Neuroscience Letters* revealed that this compound can mitigate oxidative stress and reduce neuroinflammation, suggesting its role as a neuroprotective agent.

Moreover, the compound has shown promise in inflammatory diseases. A collaborative study between researchers at Harvard Medical School and the Massachusetts Institute of Technology demonstrated that Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt can suppress pro-inflammatory cytokines such as TNF-α and IL-6. These findings open new avenues for its use in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In terms of safety profiles, recent toxicological studies have indicated that CAS No. 215855-82-6 exhibits low toxicity at therapeutic doses. However, long-term studies are still required to fully assess its safety profile and potential for chronic use.

Looking ahead, the development of Allopregnandiol 20-(Hydrogen Sulfate) Sodium Salt into clinical therapeutics hinges on further research into its efficacy and safety. Collaborative efforts between academia and pharmaceutical companies are expected to accelerate its translation into clinical practice.